Methyl 6-methoxy-4-(2-oxo-2-(p-tolylamino)ethoxy)quinoline-2-carboxylate

• IUPAC Name: methyl 6-methoxy-4-[2-(4-methylanilino)-2-oxoethoxy]quinoline-2-carboxylate
• InChI: InChI=1S/C21H20N2O5/c1-13-4-6-14(7-5-13)22-20(24)12-28-19-11-18(21(25)27-3)23-17-9-8-15(26-2)10-16(17)19/h4-11H,12H2,1-3H3,(H,22,24)
• InChI Key: VVIKJNGLYIDXKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC(=NC3=C2C=C(C=C3)OC)C(=O)OC
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

Methyl 6-methoxy-4-(2-oxo-2-(p-tolylamino)ethoxy)quinoline-2-carboxylate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis of Derivatives and Analogs

Researchers have explored the synthesis of cyclic and bicyclic β-amino acids derivatives from compounds structurally related to methyl 6-methoxy-4-(2-oxo-2-(p-tolylamino)ethoxy)quinoline-2-carboxylate. These derivatives serve as precursors for the preparation of compounds like β-proline and nipecotic acid, highlighting the role of quinoline derivatives in synthesizing biologically active molecules (Tishkov, Reissig, & Ioffe, 2002).

Biophysical Studies

A novel triazole-coumarin compound related to the quinoline and coumarin compounds has been designed and synthesized for biophysical studies, particularly for understanding the interaction with proteins like serum albumins. This research demonstrates the compound's potential in probing biological systems and understanding molecular interactions (Paul, Roy, Saha Sardar, & Majhi, 2019).

Antimicrobial and Antituberculosis Agents

Quinoline derivatives have been synthesized and evaluated for their antituberculosis activity, indicating the potential of these compounds in developing new antimicrobial agents. The structure-activity relationship studies of these derivatives can inform the design of more potent drugs against infectious diseases (Jaso, Zarranz, Aldana, & Monge, 2005).

Pharmaceutical Intermediates

Some quinoline derivatives have been highlighted for their importance as intermediates in the synthesis of pharmaceutically active compounds. An efficient synthesis route for these intermediates showcases the potential for large-scale manufacturing, underscoring the versatility of quinoline derivatives in drug development processes (Bänziger, Cercus, Stampfer, & Sunay, 2000).

Chemical Modification and Detoxification

Quinoline derivatives, including those similar to the compound , have been studied for their interactions with environmental and pathogenic bacteria, demonstrating the capability of certain bacteria to transform and detoxify these compounds. This research contributes to understanding the ecological interactions and potential bioremediation applications of quinoline derivatives (Thierbach, Birmes, Letzel, Hennecke, & Fetzner, 2017).